Cas no 5332-84-3 (1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1))

1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1) structure
5332-84-3 structure
Product Name:1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1)
CAS No:5332-84-3
MF:C9H21Br2N
MW:303.077741384506
CID:381064
PubChem ID:19936180
Update Time:2025-04-19

1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1)
    • 4-bromo-N,N-diethylpentan-1-amine,hydrobromide
    • 4-BROMO-N, HYDROBROMIDE
    • NSC564
    • NSC-564
    • 5332-84-3
    • 4-Bromo-N,N-diethylpentan-1-amine--hydrogen bromide (1/1)
    • SCHEMBL1030462
    • DTXSID60601411
    • Inchi: 1S/C9H20BrN.BrH/c1-4-11(5-2)8-6-7-9(3)10;/h9H,4-8H2,1-3H3;1H
    • InChI Key: NZHRBLQDOUHAQY-UHFFFAOYSA-N
    • SMILES: BrC(C)CCCN(CC)CC.Br

Computed Properties

  • Exact Mass: 221.078
  • Monoisotopic Mass: 301.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 81.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • Density: 1.122
  • Boiling Point: 229.1°C at 760 mmHg
  • Flash Point: 92.3°C
  • Refractive Index: 1.469
  • PSA: 3.24
  • LogP: 3.84990
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD